Cas no 798-02-7 (2-dodecyl-2-methyl-2-azoniaspiro[4.5]decane iodide)

• Product name: 2-dodecyl-2-methyl-2-azoniaspiro[4.5]decane iodide
• CAS No: 798-02-7
• MF: C₂₂N+^.I-
• MW: 405.1461
• CID: 1798647
• PubChem ID: 13110

2-dodecyl-2-methyl-2-azoniaspiro[4.5]decane iodide Chemical and Physical Properties

Names and Identifiers

• 2-dodecyl-2-methyl-2-azoniaspiro[4.5]decane iodide
• 2-AZONIASPIRO(4.5)DECANE, 2-DODECYL-2-METHYL-, IODIDE
• 2-Dodecyl-2-methyl-2-azaspiro[4.5]decan-2-ium iodide
• DTXSID101000743
• 2-Dodecyl-2-methyl-2-azoniaspiro(4.5)decane iodide
• 798-02-7

• Inchi： InChI=1S/C22H44N.HI/c1-3-4-5-6-7-8-9-10-11-15-19-23(2)20-18-22(21-23)16-13-12-14-17-22;/h3-21H2,1-2H3;1H/q+1;/p-1
• InChI Key： YPMVIYLNABOTPA-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCC[N+]1(CCC2(C1)CCCCC2)C.[I-]

Computed Properties

• Exact Mass: 404.9071
• Monoisotopic Mass: 449.251843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0